Cas no 87908-64-3 (Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-)

Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- structure
87908-64-3 structure
Product name:Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
CAS No:87908-64-3
MF:C14H13O2F3
MW:270.24702
CID:650776
PubChem ID:20211899

Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
    • 2-[4-(trifluoromethyl)benzoyl]cyclohexan-1-one
    • DTXSID60603632
    • 2-[4-(trifluoromethyl)benzoyl]cyclohexanone
    • 87908-64-3
    • SCHEMBL10740705
    • Inchi: InChI=1S/C14H13F3O2/c15-14(16,17)10-7-5-9(6-8-10)13(19)11-3-1-2-4-12(11)18/h5-8,11H,1-4H2
    • InChI Key: QOOGSUPXWRVDSF-UHFFFAOYSA-N
    • SMILES: C1CCC(=O)C(C1)C(=O)C2=CC=C(C=C2)C(F)(F)F

Computed Properties

  • Exact Mass: 270.08676414g/mol
  • Monoisotopic Mass: 270.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.1Ų

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